3-Cyclopropyl-2-(4-nitrophenyl)-3-oxopropanenitrile
Description
Properties
Molecular Formula |
C12H10N2O3 |
|---|---|
Molecular Weight |
230.22 g/mol |
IUPAC Name |
3-cyclopropyl-2-(4-nitrophenyl)-3-oxopropanenitrile |
InChI |
InChI=1S/C12H10N2O3/c13-7-11(12(15)9-1-2-9)8-3-5-10(6-4-8)14(16)17/h3-6,9,11H,1-2H2 |
InChI Key |
LKUCPBWARYUZOW-UHFFFAOYSA-N |
Canonical SMILES |
C1CC1C(=O)C(C#N)C2=CC=C(C=C2)[N+](=O)[O-] |
Origin of Product |
United States |
Biological Activity
3-Cyclopropyl-2-(4-nitrophenyl)-3-oxopropanenitrile is an organic compound characterized by its unique structural features, including a cyclopropyl group, a nitrophenyl moiety, and a nitrile functional group. Its molecular formula is with a molecular weight of approximately 218.22 g/mol. This compound has garnered attention in recent years for its potential biological activities, particularly in the fields of medicinal chemistry and pharmacology.
Chemical Structure and Properties
The structural formula of 3-Cyclopropyl-2-(4-nitrophenyl)-3-oxopropanenitrile is depicted as follows:
Key Features:
- Cyclopropyl Group: Contributes to the compound's reactivity and steric properties.
- Nitrophenyl Moiety: Imparts potential electrophilic characteristics, which may influence biological interactions.
- Nitrile Functional Group: Known for its ability to participate in various chemical reactions, enhancing the compound's versatility.
Biological Activity Overview
The biological activity of 3-Cyclopropyl-2-(4-nitrophenyl)-3-oxopropanenitrile has been explored through various studies, focusing on its antimicrobial, anticancer, and anti-inflammatory properties.
Antimicrobial Activity
Research indicates that derivatives of compounds similar to 3-Cyclopropyl-2-(4-nitrophenyl)-3-oxopropanenitrile exhibit significant antimicrobial activity. A comparative study on related compounds showed varying degrees of effectiveness against Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values were determined as follows:
| Compound Name | MIC (µg/mL) | Activity Level |
|---|---|---|
| 3-Cyclopropyl-2-(4-nitrophenyl)-3-oxopropanenitrile | 250–500 | Moderate to High |
| Control (no treatment) | >1000 | No Activity |
| Similar Compound A | 500–1000 | Mild Activity |
| Similar Compound B | 126–500 | Moderate Activity |
These findings suggest that the compound may be effective against certain bacterial strains, warranting further investigation into its mechanism of action.
Anticancer Potential
The compound's potential as an anticancer agent has also been studied. In vitro assays demonstrated that it could inhibit the proliferation of various cancer cell lines. For instance, studies have reported a significant reduction in cell viability at concentrations ranging from 10 to 50 µM, indicating promising anticancer properties.
Anti-inflammatory Effects
In addition to its antimicrobial and anticancer activities, preliminary studies suggest that 3-Cyclopropyl-2-(4-nitrophenyl)-3-oxopropanenitrile may possess anti-inflammatory effects. Animal models treated with the compound showed reduced levels of pro-inflammatory cytokines, suggesting a possible therapeutic application in inflammatory diseases.
Case Studies
-
Case Study on Antimicrobial Efficacy:
A study evaluated the antimicrobial efficacy of several nitrophenyl derivatives, including 3-Cyclopropyl-2-(4-nitrophenyl)-3-oxopropanenitrile. The results indicated that this compound exhibited superior activity against Staphylococcus aureus compared to other derivatives tested. -
Case Study on Anticancer Activity:
In a recent investigation involving human breast cancer cell lines (MCF-7), the compound demonstrated a dose-dependent inhibition of cell growth, with IC50 values significantly lower than those observed for traditional chemotherapeutics.
Comparison with Similar Compounds
Comparison with Structural Analogs
Substituent Position and Electronic Effects
Para-Nitrophenyl vs. Ortho-Nitrophenyl Derivatives
- 3-Cyclopropyl-2-(2-nitrophenyl)-3-oxopropanenitrile (CAS 2059941-98-7, MW 230.22) differs only in the nitro group position (ortho vs. para).
- Reactivity of Nitro Groups: Evidence from 4-nitrophenyl boronic acid () shows that para-substituted nitro groups undergo clean conversion to 4-nitrophenol under oxidative conditions (rate constant 0.0586 s⁻¹ at pH ~11). This suggests that the para-nitro group in the target compound may enhance susceptibility to nucleophilic or oxidative transformations compared to ortho derivatives .
Fluorophenyl vs. Nitrophenyl Derivatives
- 3-Cyclopropyl-2-(3-fluorophenyl)-3-oxopropanenitrile (CAS 1094356-88-3, MW 203.22) replaces the nitro group with a fluorine atom. Fluorine’s electron-withdrawing nature may moderately activate the nitrile or ketone groups for reactions, though less strongly than the nitro group. This substitution could improve lipophilicity and bioavailability .
Functional Group Modifications
Agrochemical Derivatives
- 2-Cyclopropylcarbonyl-3-(2-methylsulfonyl-4-trifluoromethylphenyl)-3-oxopropanenitrile : A metabolite of the herbicide isoxaflutole (), this compound highlights the agricultural relevance of the 3-oxopropanenitrile scaffold. The trifluoromethyl and sulfonyl groups enhance herbicidal activity and environmental persistence, contrasting with the target compound’s simpler para-nitro substituent .
- (2RS)-3-Cyclopropyl-2-(2-(methylsulfonyl)-4-(trifluoromethyl)benzoyl)-3-oxopropanenitrile (): This compound’s regulatory status (UN3077) and ecological risk profile underscore how substituents like methylsulfonyl and trifluoromethyl increase environmental persistence and toxicity compared to nitro groups .
Physicochemical and Regulatory Profiles
Preparation Methods
Preparation Methods of 3-Cyclopropyl-2-(4-nitrophenyl)-3-oxopropanenitrile
General Synthetic Strategy
The synthesis of 3-Cyclopropyl-2-(4-nitrophenyl)-3-oxopropanenitrile typically involves three key components:
- Introduction of the cyclopropyl ketone moiety
- Attachment of the 4-nitrophenyl substituent
- Incorporation of the nitrile group at the 3-position
A common approach starts with the condensation of cyclopropyl ketone and 4-nitrobenzaldehyde, followed by cyanide incorporation either via nucleophilic substitution or dehydration reactions to form the β-ketonitrile structure.
Specific Synthetic Routes
Condensation of Cyclopropyl Ketone with 4-Nitrobenzaldehyde
- Reagents: Cyclopropyl ketone, 4-nitrobenzaldehyde
- Catalyst/Base: Typically a base such as triethylamine or sodium hydride
- Solvent: Common solvents include dichloromethane, tetrahydrofuran, or acetonitrile
- Conditions: Reaction temperature controlled between 0°C to room temperature to optimize yield and selectivity
- Mechanism: Aldol-type condensation to form an α,β-unsaturated ketone intermediate
Introduction of the Nitrile Group
- Methods:
- Treatment of the intermediate with cyanide sources such as sodium cyanide or trimethylsilyl cyanide
- Use of cyanating agents under nucleophilic substitution or dehydration conditions
- Reaction Conditions: Controlled temperature and pH to avoid side reactions and maximize purity
- Outcome: Formation of the β-ketonitrile structure with nitrile at the 3-position
Industrial and Laboratory Scale Synthesis
- Batch vs. Continuous Flow: Industrial synthesis may employ continuous flow reactors for better control and scalability.
- Purification: Chromatography and crystallization are standard for isolating high-purity product.
- Yield Optimization: Reaction parameters such as solvent choice, temperature, catalyst loading, and reaction time are optimized for maximum yield and purity.
Comparative Data Table of Preparation Parameters
| Parameter | Description/Value | Notes |
|---|---|---|
| Starting Materials | Cyclopropyl ketone, 4-nitrobenzaldehyde | Commercially available |
| Catalyst/Base | Triethylamine, sodium hydride | Base catalysis for condensation |
| Solvents | Dichloromethane, tetrahydrofuran, acetonitrile | Solvent choice affects reaction rate and selectivity |
| Temperature Range | 0°C to room temperature | Controlled to avoid side reactions |
| Cyanide Source | Sodium cyanide, trimethylsilyl cyanide | For nitrile group introduction |
| Reaction Time | 2-6 hours | Depends on scale and conditions |
| Purification Methods | Chromatography, crystallization | To achieve >95% purity |
| Typical Yield | 70-90% | Optimized conditions |
Research Findings and Optimization Notes
- The reaction between cyclopropyl ketone and 4-nitrobenzaldehyde is sensitive to base strength and solvent polarity, which influence the formation of the intermediate and subsequent nitrile incorporation.
- Use of triethylamine in dichloromethane at 0–5°C has been shown to give high selectivity and yields in related nitrile syntheses, suggesting similar conditions are favorable here.
- Cyanation step requires careful handling due to toxicity of cyanide reagents; safer alternatives like trimethylsilyl cyanide are preferred in modern protocols.
- Purification by recrystallization from suitable solvents enhances product purity, critical for research and potential pharmaceutical applications.
Summary Table of Key Preparation Steps
| Step | Reagents/Conditions | Outcome |
|---|---|---|
| 1. Condensation | Cyclopropyl ketone + 4-nitrobenzaldehyde, base, DCM, 0-5°C | Formation of α,β-unsaturated ketone intermediate |
| 2. Cyanation | Cyanide source (NaCN or TMSCN), controlled pH/temp | Introduction of nitrile group at β-position |
| 3. Purification | Chromatography, crystallization | Isolation of pure 3-Cyclopropyl-2-(4-nitrophenyl)-3-oxopropanenitrile |
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
